Cas no 151063-43-3 (Isothiazolo[3,4-c]pyridine(9CI))

• Product Name: Isothiazolo[3,4-c]pyridine(9CI)
• CAS No: 151063-43-3
• MF: C₆H₄N₂S
• MW: 136.174359321594
• CID: 99711
• PubChem ID: 45079854
• Update Time: 2025-04-18

Isothiazolo[3,4-c]pyridine(9CI) Chemical and Physical Properties

Names and Identifiers

• Isothiazolo[3,4-c]pyridine(9CI)
• [1,2]thiazolo[3,4-c]pyridine
• DTXSID90663805
• 151063-43-3
• SCHEMBL13505491
• Isothiazolo[3,4-c]pyridine (9CI)

• Inchi： 1S/C6H4N2S/c1-2-7-3-6-5(1)4-9-8-6/h1-4H
• InChI Key： PREKPWFDPHXZSC-UHFFFAOYSA-N
• SMILES： S1C=C2C=CN=CC2=N1

Computed Properties

• Exact Mass: 136.00962
• Monoisotopic Mass: 136.00951931g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 107
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 54Ų

Experimental Properties

• PSA: 25.78

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives